2-fluoro-N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]benzamide

• IUPAC Name: 2-fluoro-N-[2-(4-methoxyphenyl)-4-oxochromen-6-yl]benzamide
• InChI: InChI=1S/C23H16FNO4/c1-28-16-9-6-14(7-10-16)22-13-20(26)18-12-15(8-11-21(18)29-22)25-23(27)17-4-2-3-5-19(17)24/h2-13H,1H3,(H,25,27)
• InChI Key: CHKSBNKMBNECJL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C23H16FNO4
• Molecular Weight: 389.4 g/mol

Description

“2-fluoro-N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]benzamide” is an organic compound with the molecular formula C14H12FNO2. It belongs to the class of organic compounds known as 2-halobenzoic acids and derivatives.

Molecular Structure Analysis

The molecular structure of this compound can be viewed using Java or Javascript. The compound has a molecular weight of 245.2490.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 245.2490. More specific physical and chemical properties such as density, boiling point, vapour pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, H bond acceptors, H bond donors, freely rotating bonds, rule of 5 violations, ACD/LogP, ACD/LogD (pH 5.5), ACD/BCF (pH 5.5), ACD/KOC (pH 5.5), ACD/LogD (pH 7.4), ACD/BCF (pH 7.4), ACD/KOC (pH 7.4), polar surface area, polarizability, surface tension, and molar volume are not available.

Scientific Research Applications

2-fluoro-N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]benzamide has a wide range of applications in the field of chemistry, including peptide and protein synthesis, fluorescence detection, and drug design. It has been used in the synthesis of peptides and proteins, as a fluorescent label for the detection of biomolecules, and in the design of drugs. This compound has also been used in the synthesis of peptide and protein-based libraries for drug discovery and in the development of new drugs.

Mechanism of Action

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other molecules can influence the compound’s interaction with its targets, potentially affecting its overall efficacy and stability.

Advantages and Limitations for Lab Experiments

The advantages of using 2-fluoro-N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]benzamide in lab experiments include its ease of use, its low cost, and its ability to be used in a variety of applications. However, there are some limitations to its use, including its relatively short shelf life and its potential to cause cross-reactions with other compounds.

Future Directions

For the use of 2-fluoro-N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]benzamide include its use in the synthesis of peptide and protein-based libraries for drug discovery, the development of new drugs, and the use of its fluorescent properties for the detection of biomolecules. Additionally, further research into its biochemical and physiological effects could lead to further applications in the field of chemistry.

Synthesis Methods

2-fluoro-N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]benzamide is synthesized from the reaction of N-acetyl-L-cysteine and 4-methoxyphenyl chloroformate in the presence of a base. The reaction is carried out in a two-step process in which the N-acetyl-L-cysteine is converted to the corresponding thiol ester and then reacted with the 4-methoxyphenyl chloroformate to form the desired product. The reaction is typically carried out in an aqueous solution at room temperature.